Cas no 1779917-14-4 (2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine)

• Product Name: 2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine
• CAS No: 1779917-14-4
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 6153242
• PubChem ID: 84806540
• Update Time: 2025-10-25

2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine
• EN300-1916547
• 1779917-14-4
• 2-[(3-bromo-5-methylthiophen-2-yl)methyl]pyrrolidine

• Inchi： 1S/C10H14BrNS/c1-7-5-9(11)10(13-7)6-8-3-2-4-12-8/h5,8,12H,2-4,6H2,1H3
• InChI Key： GWDCLXDZLNMERV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC1CCCN1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine

Comprehensive Overview of 2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine (CAS No. 1779917-14-4)

2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine (CAS No. 1779917-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a bromine substituent and a methylpyrrolidine moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease treatments. The compound's unique structure also makes it a candidate for catalysis and polymer chemistry, addressing sustainability trends in industrial applications.

The synthesis of CAS No. 1779917-14-4 typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. With the rise of AI-driven drug design, computational studies on this compound have explored its molecular docking properties, further highlighting its relevance in modern research.

From an industrial perspective, 2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine is often discussed in the context of green chemistry and process optimization. Companies are investing in scalable synthesis methods to reduce waste and energy consumption, reflecting broader environmental concerns. Additionally, its stability under various conditions makes it suitable for long-term storage and global shipping, a critical factor for supply chain efficiency.

For researchers seeking high-purity CAS No. 1779917-14-4, quality control measures such as HPLC analysis and residual solvent testing are essential. The compound's compatibility with automated synthesis platforms also positions it as a key player in the high-throughput screening of new chemical entities. As the scientific community continues to explore its applications, 2-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidine remains a compound of interest for both academic and industrial laboratories.